Cas no 1352397-51-3 (Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate)

• Product Name: Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate
• CAS No: 1352397-51-3
• MF: C₉H₆BrClN₂O₂
• MW: 289.513140201569
• CID: 5573765
• Update Time: 2025-05-21

Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-5-chloro-1H-indazole-carboxylic acid Methyl ester
• Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate
• 1H-Indazole-6-carboxylic acid, 3-bromo-5-chloro-, methyl ester

• Inchi： 1S/C9H6BrClN2O2/c1-15-9(14)4-3-7-5(2-6(4)11)8(10)13-12-7/h2-3H,1H3,(H,12,13)
• InChI Key： IDFUCKWJQDTKJN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C(C(OC)=O)=C2)C(Br)=N1

Experimental Properties

• Density: 1.796±0.06 g/cm3(Predicted)
• Boiling Point: 430.7±40.0 °C(Predicted)
• pka: 9.05±0.40(Predicted)

Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate

Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate (CAS No. 1352397-51-3)

The compound Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate (CAS No. 1352397-51-3) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of substituents such as bromine and chlorine atoms at specific positions on the indazole ring imparts unique chemical and physical properties to this compound, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate. Researchers have employed multi-component reactions, such as the Passerini reaction and other tandem processes, to construct this compound with high precision. These methods not only enhance the yield but also ensure the formation of the desired stereochemistry, which is crucial for applications in drug discovery and material science.

In terms of biological activity, Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate has shown promising results in preliminary studies. It exhibits potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific kinases involved in tumor progression. Additionally, this compound has demonstrated moderate activity against several bacterial strains, suggesting its potential role in antimicrobial therapy.

The structural versatility of Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate allows for further functionalization, enabling researchers to explore its applications in diverse fields. For instance, by modifying the substituents on the indazole ring, scientists can tailor the electronic properties of this compound for use in organic electronics, such as OLEDs (Organic Light Emitting Diodes). The carboxylate group attached to the indazole ring also provides a site for conjugation with other molecules, facilitating its use in supramolecular chemistry.

From a synthetic perspective, the bromine and chlorine substituents on this compound serve as excellent leaving groups, making it amenable to various substitution reactions. This property is exploited in the synthesis of more complex molecules, where controlled substitution can lead to novel structures with enhanced functionality. Furthermore, the methyl ester group present in this compound can be readily converted into other functional groups, such as acids or amides, through simple hydrolysis or amidation reactions.

Recent studies have also highlighted the importance of computational chemistry in understanding the properties of Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate. Advanced molecular modeling techniques have been employed to predict its electronic structure, reactivity, and interactions with biological targets. These computational insights guide experimental efforts, reducing trial-and-error approaches and accelerating drug discovery processes.

In conclusion, Methyl 3-Bromo-5-chloro-1H-indazole-carboxylate stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial sectors.